Cas no 2694728-16-8 (N-(4-{2-(2,3-dimethylphenyl)amino-1,3-thiazol-4-yl}phenyl)methanesulfonamide hydrochloride)

• Product Name: N-(4-{2-(2,3-dimethylphenyl)amino-1,3-thiazol-4-yl}phenyl)methanesulfonamide hydrochloride
• CAS No: 2694728-16-8
• MF: C₁₈H₂₀ClN₃O₂S₂
• MW: 409.953300476074
• CID: 6396745
• PubChem ID: 165948323
• Update Time: 2025-06-08

N-(4-{2-(2,3-dimethylphenyl)amino-1,3-thiazol-4-yl}phenyl)methanesulfonamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(4-{2-(2,3-dimethylphenyl)amino-1,3-thiazol-4-yl}phenyl)methanesulfonamide hydrochloride
• 2694728-16-8
• EN300-28329368
• N-(4-(2-((2,3-Dimethylphenyl)amino)thiazol-4-yl)phenyl)methanesulfonamide hydrochloride
• N-(4-{2-[(2,3-dimethylphenyl)amino]-1,3-thiazol-4-yl}phenyl)methanesulfonamide hydrochloride

• Inchi： 1S/C18H19N3O2S2.ClH/c1-12-5-4-6-16(13(12)2)19-18-20-17(11-24-18)14-7-9-15(10-8-14)21-25(3,22)23;/h4-11,21H,1-3H3,(H,19,20);1H
• InChI Key： YFIDTFXCYCVREY-UHFFFAOYSA-N
• SMILES： Cl.S(C)(NC1C=CC(=CC=1)C1=CSC(=N1)NC1C=CC=C(C)C=1C)(=O)=O

Computed Properties

• Exact Mass: 409.0685469g/mol
• Monoisotopic Mass: 409.0685469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 529
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 108Ų

Additional information on N-(4-{2-(2,3-dimethylphenyl)amino-1,3-thiazol-4-yl}phenyl)methanesulfonamide hydrochloride

Introduction to N-(4-{2-(2,3-dimethylphenyl)amino-1,3-thiazol-4-yl}phenyl)methanesulfonamide hydrochloride (CAS No. 2694728-16-8)

N-(4-{2-(2,3-dimethylphenyl)amino-1,3-thiazol-4-yl}phenyl)methanesulfonamide hydrochloride, a compound with the CAS number 2694728-16-8, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The intricate structure of this molecule, featuring a methanesulfonamide moiety linked to a phenyl ring and an amino-substituted thiazole ring, suggests a multifaceted interaction with biological targets, making it a subject of intense research interest.

The pharmacological relevance of N-(4-{2-(2,3-dimethylphenyl)amino-1,3-thiazol-4-yl}phenyl)methanesulfonamide hydrochloride is underscored by its unique chemical composition. The presence of the 2,3-dimethylphenyl group and the 1,3-thiazol-4-yl moiety introduces specific electronic and steric properties that can modulate its binding affinity and selectivity. These features are critical in the design of drugs that aim to interact with biological receptors or enzymes in a highly specific manner.

In recent years, there has been a growing interest in thiazole derivatives due to their diverse biological activities. Thiazole scaffolds are known for their ability to exhibit antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of the 1,3-thiazol-4-yl group into N-(4-{2-(2,3-dimethylphenyl)amino-1,3-thiazol-4-yl}phenyl)methanesulfonamide hydrochloride not only enhances its pharmacological potential but also opens up new avenues for structural optimization.

The methanesulfonamide functional group is another key feature of this compound. Methanesulfonamides are widely recognized for their role as bioisosteres in drug design, often used to improve solubility, metabolic stability, and binding affinity. In the context of N-(4-{2-(2,3-dimethylphenyl)amino-1,3-thiazol-4-yl}phenyl)methanesulfonamide hydrochloride, this group likely contributes to the compound's overall pharmacokinetic profile, making it an attractive candidate for further development.

The synthesis and characterization of N-(4-{2-(2,3-dimethylphenyl)amino-1,3-thiazol-4-yl}phenyl)methanesulfonamide hydrochloride have been subjects of detailed study. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to elucidate its molecular structure. These studies have confirmed the presence of the expected functional groups and have provided insights into the compound's conformational preferences.

The potential therapeutic applications of N-(4-{2-(2,3-dimethylphenyl)amino-1,3-thiazol-4-yl}phenyl)methanesulfonamide hydrochloride are broad and varied. Initial studies suggest that this compound may exhibit activity against various disease states by interacting with specific biological targets. For instance, its structure suggests potential interactions with enzymes involved in signal transduction pathways or receptors implicated in inflammatory responses.

One particularly promising area of research is the use of this compound as an anti-inflammatory agent. Inflammation is a hallmark of many chronic diseases, and developing new molecules that can modulate inflammatory pathways is crucial for therapeutic intervention. The unique combination of structural features in N-(4-{2-(2,3-dimethylphenyl)amino-1,3-thiazol-4-yl}phenyl)methanesulfonamide hydrochloride makes it an intriguing candidate for further exploration in this context.

Epidemiological studies have increasingly highlighted the importance of inflammation in the pathogenesis of various diseases. By targeting inflammatory pathways at the molecular level, compounds like N-(4-{2-(2,3-dimethylphenyl)amino-1,3-thiazol-4-yl}phenyl)methanesulfonamide hydrochloride could offer novel therapeutic strategies. Preclinical studies are currently underway to evaluate its efficacy and safety profile in animal models.

The development of new drugs often involves a multi-step process that includes optimization of potency, selectivity, and pharmacokinetic properties. Computational modeling techniques have played a significant role in this process by allowing researchers to predict how structural modifications will affect biological activity. In the case of N-(4-{2-(2,3-dimethylphenyl)amino-1,3-thiazol-4-yl}phenyl)methanesulfonamide hydrochloride, computational studies have helped guide the design of analogs with enhanced therapeutic potential.

The integration of machine learning algorithms into drug discovery has further accelerated the process of identifying promising candidates. These algorithms can analyze large datasets to identify patterns that correlate with biological activity. By leveraging such tools, researchers can more efficiently screen compounds like N-(4-{2-(2,3-dimethylphenyl)amino-1,3-thiazol-4-y})l phenylmethanesulfonamide hydrochloride for their potential therapeutic value.

In conclusion，N-(4-{

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The future prospects for N-(

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The compound’s unique structure and promising preclinical data position it as a valuable asset in ongoing pharmaceutical research efforts aimed at addressing unmet medical needs.